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Compound of Interest

Compound Name: 6-bromohex-2-yne

CAS No.: 55402-12-5

Cat. No.: B2612857

Get Quote

This guide provides a detailed analysis of the spectroscopic data for the compound 6-
bromohex-2-yne. It is intended for researchers, scientists, and professionals in the field of

drug development and organic chemistry who require a comprehensive understanding of the

structural characterization of this molecule. This document presents predicted Nuclear

Magnetic Resonance (NMR) and Infrared (IR) data, along with available experimental Mass

Spectrometry (MS) data. Detailed experimental protocols for acquiring such spectra are also

provided.

Spectroscopic Data Summary
The following tables summarize the predicted and experimental spectroscopic data for 6-
bromohex-2-yne (C₆H₉Br, Molar Mass: 161.04 g/mol ).[1]

Predicted ¹H NMR Data (500 MHz, CDCl₃)
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

3.45 Triplet 2H H-6

2.40 Quartet 2H H-4

2.15 Triplet of Triplets 2H H-5

1.75 Triplet 3H H-1

Predicted ¹³C NMR Data (125 MHz, CDCl₃)
Chemical Shift (δ) ppm Carbon Type Assignment

80.5 Quaternary C-2

75.0 Quaternary C-3

33.0 Methylene C-6

31.5 Methylene C-5

20.0 Methylene C-4

3.5 Methyl C-1

Predicted IR Spectrum Data
Wavenumber (cm⁻¹) Intensity Assignment

2960-2850 Medium-Strong C-H (sp³) stretch

2250 Medium C≡C (alkyne) stretch

1460 Medium C-H bend (methylene)

1380 Medium C-H bend (methyl)

650 Strong C-Br stretch

Mass Spectrometry Data (GC-MS)
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m/z Relative Intensity Possible Fragment

160/162 Low [M]⁺ (Molecular Ion)

81 High [C₆H₉]⁺

53 Medium [C₄H₅]⁺

54 Medium [C₄H₆]⁺

Note: The NMR and IR data presented are predicted and should be confirmed by experimental

analysis. The mass spectrometry data is based on experimental results from GC-MS analysis.

[1]

Experimental Protocols
The following are generalized protocols for the acquisition of spectroscopic data for a liquid

sample such as 6-bromohex-2-yne.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Dissolve 5-25 mg of 6-bromohex-2-yne in approximately 0.6-0.7 mL of

a deuterated solvent (e.g., chloroform-d, CDCl₃). The solvent should contain a small amount

of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing.

Transfer to NMR Tube: Filter the sample solution into a clean, dry 5 mm NMR tube to

remove any particulate matter.

Instrumentation: Place the NMR tube into the spectrometer's probe.

Data Acquisition:

Tune and shim the spectrometer to optimize the magnetic field homogeneity.

Acquire the ¹H NMR spectrum using a standard pulse sequence.

Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence to obtain

singlets for each unique carbon.
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Data Processing: Process the raw data by applying Fourier transformation, phase correction,

and baseline correction. Calibrate the chemical shift scale to the TMS signal (0.00 ppm).

Integrate the signals in the ¹H NMR spectrum and determine the multiplicities.

Infrared (IR) Spectroscopy
Sample Preparation: As a liquid, 6-bromohex-2-yne can be analyzed neat. Place a drop of

the neat liquid onto the surface of a salt plate (e.g., NaCl or KBr).

Assembly: Place a second salt plate on top of the first to create a thin liquid film between the

plates.

Instrumentation: Place the salt plate assembly into the sample holder of an FTIR

spectrometer.

Data Acquisition: Record the background spectrum of the empty salt plates. Then, record the

sample spectrum. The instrument software will automatically ratio the sample spectrum

against the background to produce the final absorbance or transmittance spectrum.

Data Analysis: Identify the major absorption bands and assign them to the corresponding

functional group vibrations.

Mass Spectrometry (MS)
Sample Introduction: For a volatile compound like 6-bromohex-2-yne, Gas

Chromatography-Mass Spectrometry (GC-MS) is a suitable method. Inject a dilute solution

of the sample into the GC, where it is vaporized and separated from the solvent.

Ionization: As the compound elutes from the GC column, it enters the ion source of the mass

spectrometer. Electron Ionization (EI) is a common method where the sample molecules are

bombarded with high-energy electrons, causing ionization and fragmentation.

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

Detection: The separated ions are detected, and a mass spectrum is generated, which is a

plot of ion intensity versus m/z.
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Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to

deduce the structure of the molecule. The presence of bromine is indicated by a

characteristic M+2 isotopic pattern.

Visualizations
The following diagrams illustrate the general workflow for spectroscopic analysis and the logical

relationship of the spectroscopic techniques for structural elucidation.
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Click to download full resolution via product page

Caption: General workflow for spectroscopic analysis.
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Caption: Relationship of spectroscopic techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2612857/docs#spectroscopic-profile-of-6-bromohex-
2-yne-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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